Cas no 173469-30-2 (4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester)
173469-30-2 structure
Product Name:4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester
CAS No:173469-30-2
MF:C13H21N3O3
MW:267.32414317131
CID:111599
PubChem ID:23084318
Update Time:2025-04-18
4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylicacid, 4-hydroxy-4-(1H-imidazol-5-yl)-, 1,1-dimethylethyl ester
- 4‐HYDROXY‐4‐(1H‐IMIDAZOL‐4‐YL)PIPERIDINE‐1‐CARBOXYLIC ACID TERT‐BUTYLESTER
- tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate
- tert-butyl 4-hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylate
- tert-Butyl 4-hydroxy-4-(1H-imidazol-4-yl)-piperidine-1-carboxylate
- DTXSID70630434
- 173469-30-2
- DKRXNASSCMPJDV-UHFFFAOYSA-N
- SCHEMBL948089
-
- Inchi: 1S/C13H21N3O3/c1-12(2,3)19-11(17)16-6-4-13(18,5-7-16)10-8-14-9-15-10/h8-9,18H,4-7H2,1-3H3,(H,14,15)
- InChI Key: DKRXNASSCMPJDV-UHFFFAOYSA-N
- SMILES: OC1(C2=CN=CN2)CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 267.15843
- Monoisotopic Mass: 267.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 0.4
Experimental Properties
- Density: 1.238
- Boiling Point: 479.5°Cat760mmHg
- Flash Point: 243.8°C
- Refractive Index: 1.561
- PSA: 78.45
4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
173469-30-2 (4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk